7-bromo-6-methyl-3,4-dihydroquinoxalin-2(1H)-one

• CAS No.: 170098-99-4
• Molecular Formula: C9H9BrN2O
• Molecular Weight: 241.08 g/mol
• IUPAC Name: 7-bromo-6-methyl-3,4-dihydro-1H-quinoxalin-2-one
• InChI: InChI=1S/C9H9BrN2O/c1-5-2-7-8(3-6(5)10)12-9(13)4-11-7/h2-3,11H,4H2,1H3,(H,12,13)
• InChI Key: GFQWDHHHNGCNOI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1Br)NC(=O)CN2

Description

7-bromo-6-methyl-3,4-dihydroquinoxalin-2(1H)-one is a useful research compound. Its molecular formula is C9H9BrN2O and its molecular weight is 241.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of N-(4′-bromo-5′-methyl-2′-nitrophenyl)glycine sodium salt (0.200 g, 0.692 mmol, as prepared above) and tin (II) chloride dihydrate (0.468 g, 2.07 mmol, Aldrich, used as received) in ethanol (2.0 mL) was refluxed for 30 min. It was then cooled to room temperature. The precipitated solid was filtered and dried under vacuum to yield 0.064 g (38%) of the title compound as a yellow powder; 1NMR (DMSO-d6): δ 2.130 (s, 3H), 3.674 (s, 21), 6.120 (s, 1H), 6.583 (s, 1H), 6.868 (s, 1H), 10.284 (s, 1H).